Cas no 866136-27-8 (2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide)

• Product Name: 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide
• CAS No: 866136-27-8
• MF: C₂₂H₁₉ClN₂O₂S
• MW: 410.916463136673
• CID: 6783170
• PubChem ID: 1486731
• Update Time: 2025-06-25

2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methylsulfanyl]-N'-(4-methylbenzoyl)benzohydrazide
• 8K-517S
• 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide
• 866136-27-8
• AKOS005103235
• N'-(2-{[(4-chlorophenyl)methyl]sulfanyl}benzoyl)-4-methylbenzohydrazide

• Inchi： 1S/C22H19ClN2O2S/c1-15-6-10-17(11-7-15)21(26)24-25-22(27)19-4-2-3-5-20(19)28-14-16-8-12-18(23)13-9-16/h2-13H,14H2,1H3,(H,24,26)(H,25,27)
• InChI Key： VDKDHZJCSRRVNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=CC=CC=C1C(NNC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 410.0855767g/mol
• Monoisotopic Mass: 410.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 83.5Ų

Additional information on 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide

2-[(4-Chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide: A Comprehensive Overview

The compound with CAS No. 866136-27-8, known as 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a sulfanyl group attached to a 4-chlorobenzyl moiety and a 4-methylbenzoyl group linked via a carbohydrazide functional group. The combination of these structural elements makes this compound a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation, oxidative stress, and cellular signaling. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide has also been investigated for its role in chemical synthesis. Its structure provides a versatile platform for the construction of more complex molecules, making it a valuable intermediate in organic synthesis. A 2023 article in *Organic Process Research & Development* detailed how this compound can be used as a building block for synthesizing bioactive molecules with enhanced solubility and bioavailability.

The synthesis of 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the sulfanyl group through nucleophilic substitution reactions and the coupling of the benzoyl group via amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory and industrial applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide. A 2023 study published in *Environmental Science & Technology* investigated its biodegradation patterns under various environmental conditions. The results indicated that this compound exhibits moderate biodegradability, suggesting that it may pose limited risks to aquatic ecosystems when used responsibly.

In conclusion, 2-[(4-chlorobenzyl)sulfanyl]-N'-(4-methylbenzoyl)benzenecarbohydrazide (CAS No. 866136-27-8) is a versatile and intriguing compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.